Ethyl Tiglate
Ethyl Tiglate
Ethyl tiglate, also known as ethyl tiglic acid or fema 2460, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl tiglate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl tiglate has been primarily detected in urine. Within the cell, ethyl tiglate is primarily located in the cytoplasm. Ethyl tiglate exists in all eukaryotes, ranging from yeast to humans. Ethyl tiglate has a sweet, berry, and caramel taste.
Ethyl 2-methylbut-2-enoate is a fatty acid ester.
Ethyl 2-methylbut-2-enoate is a fatty acid ester.
Brand Name:
Vulcanchem
CAS No.:
5837-78-5
VCID:
VC0033459
InChI:
InChI=1S/C7H12O2/c1-4-6(3)7(8)9-5-2/h4H,5H2,1-3H3/b6-4+
SMILES:
CCOC(=O)C(=CC)C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
Ethyl Tiglate
CAS No.: 5837-78-5
Reference Standards
VCID: VC0033459
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
| CAS No. | 5837-78-5 |
|---|---|
| Product Name | Ethyl Tiglate |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | ethyl (E)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C7H12O2/c1-4-6(3)7(8)9-5-2/h4H,5H2,1-3H3/b6-4+ |
| Standard InChIKey | OAPHLAAOJMTMLY-GQCTYLIASA-N |
| Isomeric SMILES | CCOC(=O)/C(=C/C)/C |
| SMILES | CCOC(=O)C(=CC)C |
| Canonical SMILES | CCOC(=O)C(=CC)C |
| Boiling Point | 156.0 °C |
| Density | d16.8 0.92 0.907-0.916 |
| Physical Description | Colourless liquid; Warm-ethereal fruity aroma |
| Description | Ethyl tiglate, also known as ethyl tiglic acid or fema 2460, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl tiglate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl tiglate has been primarily detected in urine. Within the cell, ethyl tiglate is primarily located in the cytoplasm. Ethyl tiglate exists in all eukaryotes, ranging from yeast to humans. Ethyl tiglate has a sweet, berry, and caramel taste. Ethyl 2-methylbut-2-enoate is a fatty acid ester. |
| Solubility | Insoluble in water; soluble in oils Soluble (in ethanol) |
| Synonyms | (2E)-2-Methyl-2-butenoic Acid Ethyl Ester; (E)-2-Methyl-2-Butenoic Acid Ethyl Ester; (E)-2-Methyl-crotonic Acid Ethyl Ester; Ethyl Ester Tiglic Acid; (E)-2-Methyl-2-butenoic Acid Erhyl Ester; (E)-Ethyl 2-Methylbut-2-enoate; Ethyl (2E)-2-Methyl-2-but |
| PubChem Compound | 5281163 |
| Last Modified | Nov 11 2021 |
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